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Introduction

Paarlan was a selective, pre-emergent herbicide developed for the control of annual grasses

and broadleaf weeds. Its active ingredient, isopropalin, belongs to the dinitroaniline class of

herbicides, a group known for its inhibitory effect on plant cell division. Introduced in 1969,

Paarlan was notably used in tobacco cultivation.[1] Marketed by DowElanco in the United

States and Australia from 1972, it has since been deemed obsolete, with its U.S. registration

canceled on August 26, 1987.[2] This guide provides a detailed technical overview of the

history, chemical properties, mode of action, and toxicological profile of Paarlan and its active

ingredient, isopropalin.

Chemical and Physical Properties of Isopropalin
Isopropalin (2,6-dinitro-N,N-dipropylcumidine) is an orange liquid with low water solubility and

high volatility. These properties necessitated its incorporation into the soil after application to

prevent degradation by ultraviolet light and loss through volatilization.[1]

Table 1: Chemical and Physical Properties of Isopropalin
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Property Value Reference

Chemical Formula C₁₅H₂₃N₃O₄ [3]

Molar Mass 309.366 g/mol [1]

Appearance Orange liquid [1]

Water Solubility 0.11 ppm (at 25°C) [1]

Vapor Pressure 3.0 x 10⁻⁵ mm Hg (at 30°C) [1][4]

Oral LD₅₀ (Rat) >5000 mg/kg [3]

Mode of Action: Disruption of Microtubule
Formation
The herbicidal activity of isopropalin, like other dinitroanilines, stems from its ability to disrupt

microtubule polymerization in plant cells.[5][6] Microtubules are essential components of the

cytoskeleton, playing a critical role in cell division (mitosis) by forming the spindle fibers that

segregate chromosomes.

Isopropalin binds to tubulin, the protein subunit of microtubules, preventing their assembly.[5]

[6] This disruption of microtubule formation leads to a failure of mitosis, inhibiting root and shoot

growth in susceptible plants.[7]

Caption: Mechanism of isopropalin's herbicidal action.

Efficacy and Application
Paarlan was formulated as a 69% isopropalin emulsifiable concentrate and was primarily

registered for use on tobacco.[1] It was also potentially registered for use on white potatoes

and tomatoes.[1] As a pre-emergent herbicide, it was applied to the soil before weed seeds

germinated.

Table 2: Weeds Controlled by Paarlan (Isopropalin)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Isopropalin
https://en.wikipedia.org/wiki/Isopropalin
https://en.wikipedia.org/wiki/Isopropalin
https://en.wikipedia.org/wiki/Isopropalin
https://en.wikipedia.org/wiki/Isopropalin
https://www.haz-map.com/Agents/5711
https://pubchem.ncbi.nlm.nih.gov/compound/Isopropalin
https://www.benchchem.com/product/b128930?utm_src=pdf-body
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2021.634018/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC8027333/
https://www.benchchem.com/product/b128930?utm_src=pdf-body
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2021.634018/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC8027333/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9581837/
https://www.benchchem.com/product/b128930?utm_src=pdf-body
https://www.benchchem.com/product/b128930?utm_src=pdf-body
https://en.wikipedia.org/wiki/Isopropalin
https://en.wikipedia.org/wiki/Isopropalin
https://www.benchchem.com/product/b128930?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weed Type Species

Annual Grasses

Barnyardgrass, Crabgrass, Foxtails,

Goosegrass, Johnsongrass (from seed),

Ryegrass

Broadleaf Weeds
Carpetweed, Chickweed, Lambsquarters,

Pigweed, Purslane

Note: This list is compiled from general information on dinitroaniline herbicides and may not be

exhaustive for Paarlan specifically.

Environmental Fate: Soil Persistence
Isopropalin is recognized as one of the most persistent dinitroaniline herbicides.[1] Its

persistence in soil is influenced by environmental conditions, particularly the presence of

oxygen.

Table 3: Soil Half-life of Isopropalin

Condition Temperature Half-life Reference

Aerobic 30°C 3.5 months [8]

Aerobic 15°C 13.3 months [8]

Anaerobic 30°C
0.17 months (approx.

5 days)
[8]

Field (Greenhouse) Not Specified 6 months [1]

Field Not Specified Nearly 10 months [1]

Toxicological Profile
The toxicological data for isopropalin indicates a low acute oral toxicity in rats. However, sub-

chronic exposure to high doses has been shown to produce adverse effects.

Table 4: Toxicological Data for Isopropalin

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b128930?utm_src=pdf-body
https://en.wikipedia.org/wiki/Isopropalin
https://www.benchchem.com/product/b128930?utm_src=pdf-body
https://www.cambridge.org/core/journals/weed-science/article/abs/soil-persistence-of-isopropalin-and-oryzalin/F5A039FB0797333F2941B8860B451041
https://www.cambridge.org/core/journals/weed-science/article/abs/soil-persistence-of-isopropalin-and-oryzalin/F5A039FB0797333F2941B8860B451041
https://www.cambridge.org/core/journals/weed-science/article/abs/soil-persistence-of-isopropalin-and-oryzalin/F5A039FB0797333F2941B8860B451041
https://en.wikipedia.org/wiki/Isopropalin
https://en.wikipedia.org/wiki/Isopropalin
https://www.benchchem.com/product/b128930?utm_src=pdf-body
https://www.benchchem.com/product/b128930?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Study Type Species Route Dosage Effects Reference

Acute Oral

Toxicity
Rat Oral >5000 mg/kg LD₅₀ [3]

90-Day Sub-

chronic
Rat Oral (diet) Not specified

Reduced

hemoglobin,

lowered

hematocrit,

altered organ

weights at

higher doses.

[1]

90-Day Sub-

chronic
Rat Oral (diet) 15 mg/kg/day

No-

Observed-

Effect Level

(NOEL)

Experimental Protocols
Analysis of Isopropalin Residues in Soil (General
Protocol)
This protocol outlines a general procedure for the determination of isopropalin residues in soil,

based on common methods for dinitroaniline herbicide analysis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Isopropalin
https://en.wikipedia.org/wiki/Isopropalin
https://www.benchchem.com/product/b128930?utm_src=pdf-body
https://www.benchchem.com/product/b128930?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Collect Soil Sample

Air dry and sieve the soil sample

Extract with organic solvent (e.g., acetonitrile/water)

Clean up the extract using a Florisil cartridge

Analyze by Gas Chromatography (GC) with Electron Capture Detector (ECD) or Mass Spectrometry (MS)

End: Quantify Isopropalin Residue

Click to download full resolution via product page

Caption: Workflow for isopropalin residue analysis in soil.

Methodology:

Sample Preparation: A representative soil sample is collected, air-dried, and sieved to

ensure homogeneity.

Extraction: A known weight of the prepared soil is extracted with a suitable organic solvent

mixture, such as acetonitrile-water (99:1), to transfer the isopropalin from the soil matrix into

the liquid phase.[3]
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Cleanup: The resulting extract is passed through a solid-phase extraction (SPE) cartridge,

typically containing Florisil, to remove interfering compounds.[3]

Analysis: The cleaned extract is then analyzed using gas chromatography (GC). An electron

capture detector (ECD) is commonly used for the detection of dinitroanilines due to their

halogenated nature. Confirmation of the identity and quantity of isopropalin can be

achieved using a mass spectrometer (MS) as the detector.[3]

Quantification: The concentration of isopropalin in the sample is determined by comparing

the peak area from the sample chromatogram to a calibration curve generated from

standards of known isopropalin concentrations.

90-Day Oral Toxicity Study in Rats (General Protocol)
This protocol describes a generalized 90-day sub-chronic oral toxicity study in rodents, based

on established guidelines.

Methodology:

Animal Selection and Acclimation: Healthy, young adult rats of a specified strain are

randomly assigned to control and treatment groups. The animals are acclimated to the

laboratory conditions for a specified period before the study begins.

Dose Administration: Isopropalin is incorporated into the diet at various concentrations to

achieve the desired daily dose levels. A control group receives the same diet without the test

substance.

Observations: Animals are observed daily for clinical signs of toxicity. Body weight and food

consumption are measured weekly.

Clinical Pathology: At the end of the 90-day period, blood samples are collected for

hematological and clinical chemistry analyses. Parameters such as hemoglobin

concentration and hematocrit are measured.

Necropsy and Histopathology: All animals are subjected to a gross necropsy. The weights of

major organs are recorded. Tissues from all organs are preserved and examined

microscopically for any treatment-related changes.
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Conclusion
Paarlan, with its active ingredient isopropalin, played a role in weed management, particularly

in tobacco farming, during the latter half of the 20th century. As a member of the dinitroaniline

family, its mode of action through the inhibition of microtubule assembly is a well-understood

mechanism. While effective, its persistence in the environment was a notable characteristic.

Due to a variety of factors, including the development of newer herbicides, Paarlan is no longer

in use, and its registration has been canceled in the United States. This technical guide has

provided a historical and scientific overview of this obsolete herbicide for research and

informational purposes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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